N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C23H20N2O4S2/c1-29-18-9-11-19(12-10-18)31(27,28)14-13-22(26)24-17-6-4-5-16(15-17)23-25-20-7-2-3-8-21(20)30-23/h2-12,15H,13-14H2,1H3,(H,24,26)
• InChI Key: VTDIAKFFWPFUJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2O4S2
• Molecular Weight: 452.5 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BTP-2 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments.

Scientific Research Applications

N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide has been extensively studied for its potential applications in various fields such as neuroscience, cancer research, and cardiovascular research. In neuroscience, this compound has been shown to inhibit the inositol 1,4,5-trisphosphate receptor (IP3R) and has been used to study the role of IP3R in calcium signaling and neuronal function. In cancer research, N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide has been shown to inhibit the growth of cancer cells and has been used to study the role of IP3R in cancer cell proliferation. In cardiovascular research, this compound has been shown to inhibit the IP3R-mediated calcium signaling in cardiac myocytes and has been used to study the role of IP3R in cardiac function.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory . Therefore, the targets could be enzymes or receptors involved in these biological processes.

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to changes in the biological processes they are involved in .

Biochemical Pathways

Given the wide range of biological activities associated with benzothiazole derivatives, it can be inferred that multiple biochemical pathways could be affected .

Pharmacokinetics

An admet calculation showed a favourable pharmacokinetic profile of synthesized benzothiazole derivatives .

Result of Action

Benzothiazole derivatives have been associated with a wide range of biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide has several advantages and limitations for lab experiments. One of the main advantages is its specificity for the IP3R, which allows for the selective inhibition of IP3R-mediated calcium signaling. This specificity makes it an ideal tool for studying the role of IP3R in various cellular processes. However, one of the limitations of this compound is its relatively low potency, which requires higher concentrations for effective inhibition of the IP3R.

Future Directions

There are several future directions for the study of N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide. One direction is the development of more potent analogs of this compound that can be used at lower concentrations. Another direction is the study of the role of IP3R in various disease states such as neurodegenerative diseases, cardiovascular diseases, and cancer. The development of more specific inhibitors of the IP3R can also lead to the identification of new drug targets for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide involves the reaction of 3-(benzo[d]thiazol-2-yl)aniline with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in a suitable solvent such as dichloromethane or tetrahydrofuran and is carried out at room temperature. The resulting product is then purified using column chromatography to obtain pure N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-methoxyphenyl)sulfonyl)propanamide.